Cas no 1525519-07-6 (4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine)
4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine
-
- Inchi: 1S/C9H10ClIN2O/c1-14-4-6-7(11)8(10)13-9(12-6)5-2-3-5/h5H,2-4H2,1H3
- InChI Key: BTBKEOKIKDELDI-UHFFFAOYSA-N
- SMILES: C1(C2CC2)=NC(COC)=C(I)C(Cl)=N1
4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM477403-1g |
4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine |
1525519-07-6 | 95%+ | 1g |
$1262 | 2023-02-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01016886-1g |
4-Chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine |
1525519-07-6 | 95% | 1g |
¥5180.0 | 2023-04-01 | |
| Enamine | EN300-1666298-0.05g |
4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine |
1525519-07-6 | 95% | 0.05g |
$245.0 | 2023-07-10 | |
| Enamine | EN300-1666298-0.1g |
4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine |
1525519-07-6 | 95% | 0.1g |
$366.0 | 2023-07-10 | |
| Enamine | EN300-1666298-0.25g |
4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine |
1525519-07-6 | 95% | 0.25g |
$524.0 | 2023-07-10 | |
| Enamine | EN300-1666298-0.5g |
4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine |
1525519-07-6 | 95% | 0.5g |
$824.0 | 2023-07-10 | |
| Enamine | EN300-1666298-1.0g |
4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine |
1525519-07-6 | 95% | 1.0g |
$1057.0 | 2023-07-10 | |
| Enamine | EN300-1666298-2.5g |
4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine |
1525519-07-6 | 95% | 2.5g |
$2071.0 | 2023-07-10 | |
| Enamine | EN300-1666298-5.0g |
4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine |
1525519-07-6 | 95% | 5.0g |
$3065.0 | 2023-07-10 | |
| Enamine | EN300-1666298-10.0g |
4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine |
1525519-07-6 | 95% | 10.0g |
$4545.0 | 2023-07-10 |
4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on 4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine
Introduction to 4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine (CAS No. 1525519-07-6)
4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1525519-07-6, belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and potential therapeutic applications. The structural features of this molecule, including the presence of chloro, iodo, and methoxymethyl substituents, make it a versatile intermediate in the synthesis of various pharmacologically active agents.
The significance of 4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine lies in its utility as a building block in drug discovery and development. Pyrimidine derivatives have long been explored for their roles in inhibiting enzymes and receptors involved in critical biological pathways. The structural motif of this compound allows for modifications that can enhance its binding affinity and selectivity, making it a valuable candidate for designing novel therapeutic agents.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases, including cancer, infectious diseases, and inflammatory disorders. The compound 4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine has been investigated for its potential to serve as a precursor in the synthesis of kinase inhibitors, which play a crucial role in cancer therapy. Kinases are enzymes that regulate numerous cellular processes, and their dysregulation is often associated with tumor growth and progression. By designing inhibitors that specifically target these kinases, researchers aim to develop more effective treatments with fewer side effects.
One of the most compelling aspects of 4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine is its versatility in chemical transformations. The presence of both halogen atoms (chloro and iodo) provides multiple sites for functionalization, enabling the synthesis of a wide array of derivatives through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures and have been instrumental in the development of many modern drugs.
The methoxymethyl group in the molecule further enhances its reactivity, allowing for easy introduction or removal of alcohols through etherification or hydrolysis reactions. This flexibility makes 4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine an attractive scaffold for medicinal chemists seeking to optimize drug-like properties such as solubility, bioavailability, and metabolic stability.
Recent studies have highlighted the potential of 4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine in the development of antiviral agents. Pyrimidine derivatives have shown promise in inhibiting viral polymerases and proteases, which are essential for viral replication. For instance, modifications to this core structure have led to the discovery of compounds with enhanced activity against RNA viruses such as influenza and HIV. The ability to fine-tune the electronic and steric properties of the molecule through strategic substitutions has been key to improving its antiviral efficacy.
The compound's applicability extends beyond oncology and virology; it has also been explored in neurodegenerative disease research. Pyrimidine-based molecules have demonstrated neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. Researchers are particularly interested in developing treatments for Alzheimer's disease and Parkinson's disease, where dysregulation of pyrimidine metabolism has been implicated. The structural diversity offered by 4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine allows for the creation of novel scaffolds that could interact with specific targets involved in these pathologies.
In addition to its therapeutic potential, 4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine has found utility in agrochemical research. Pyrimidine derivatives are known to exhibit herbicidal and fungicidal properties due to their ability to interfere with essential enzymatic pathways in plants and fungi. By leveraging the reactivity of this compound, scientists have developed crop protection agents that offer improved efficacy against pests while maintaining environmental safety.
The synthesis of 4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include halogenation reactions to introduce the chloro and iodo substituents, followed by protection-deprotection strategies to install the methoxymethyl group. Advanced synthetic techniques such as flow chemistry have been employed to enhance scalability and reproducibility.
The growing interest in 4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine underscores its importance as a pharmacophore in modern drug discovery. As research continues to uncover new biological targets and mechanisms, this compound is poised to play an increasingly significant role in developing next-generation therapeutics. Its unique structural features provide a rich foundation for innovation, making it a cornerstone in medicinal chemistry efforts aimed at addressing unmet medical needs.
1525519-07-6 (4-chloro-2-cyclopropyl-5-iodo-6-(methoxymethyl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)